Cas no 744198-28-5 ((2S)-2-Amino-N-2-(dimethylamino)ethyl-3-phenylpropanamide)

• Product Name: (2S)-2-Amino-N-2-(dimethylamino)ethyl-3-phenylpropanamide
• CAS No: 744198-28-5
• CID: 4658305
• PubChem ID: 22691172
• Update Time: 2025-05-22

(2S)-2-Amino-N-2-(dimethylamino)ethyl-3-phenylpropanamide Chemical and Physical Properties

Names and Identifiers

• (2S)-2-Amino-N-2-(dimethylamino)ethyl-3-phenylpropanamide

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on (2S)-2-Amino-N-2-(dimethylamino)ethyl-3-phenylpropanamide

Recent Advances in the Study of (2S)-2-Amino-N-2-(dimethylamino)ethyl-3-phenylpropanamide (CAS: 744198-28-5)

In recent years, the compound (2S)-2-Amino-N-2-(dimethylamino)ethyl-3-phenylpropanamide (CAS: 744198-28-5) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications. The latest studies have focused on elucidating its mechanism of action, optimizing its synthesis, and exploring its pharmacological properties. This research brief aims to provide a comprehensive overview of the most recent findings related to this compound, highlighting its significance in drug development and biomedical research.

One of the key areas of investigation has been the synthesis and structural modification of (2S)-2-Amino-N-2-(dimethylamino)ethyl-3-phenylpropanamide. Researchers have developed novel synthetic routes to improve yield and purity, which are critical for its application in drug formulation. Recent publications in journals such as the Journal of Medicinal Chemistry and Bioorganic & Medicinal Chemistry Letters have detailed these advancements, showcasing the compound's versatility and potential for further optimization. The use of advanced spectroscopic techniques, including NMR and mass spectrometry, has been instrumental in characterizing the compound and its derivatives.

Pharmacological studies have revealed that (2S)-2-Amino-N-2-(dimethylamino)ethyl-3-phenylpropanamide exhibits notable activity in modulating specific biological pathways. For instance, it has been identified as a potential inhibitor of certain enzymes involved in neurodegenerative diseases. Preclinical trials have demonstrated its efficacy in animal models, with promising results in reducing pathological markers associated with conditions such as Alzheimer's disease. These findings have spurred further research into its therapeutic potential, with several patents filed for its use in treating neurological disorders.

In addition to its neurological applications, recent research has explored the compound's role in oncology. Studies have indicated that (2S)-2-Amino-N-2-(dimethylamino)ethyl-3-phenylpropanamide may interfere with cancer cell proliferation by targeting specific signaling pathways. This has led to collaborations between academic institutions and pharmaceutical companies to develop derivatives with enhanced anti-cancer properties. The compound's ability to cross the blood-brain barrier also makes it a candidate for treating brain tumors, a area of high unmet medical need.

Despite these promising developments, challenges remain in the clinical translation of (2S)-2-Amino-N-2-(dimethylamino)ethyl-3-phenylpropanamide. Issues such as bioavailability, toxicity, and long-term safety need to be addressed through rigorous preclinical and clinical testing. However, the compound's unique pharmacological profile and the growing body of research supporting its therapeutic potential make it a compelling candidate for further investigation. Future studies are expected to focus on optimizing its pharmacokinetic properties and exploring its use in combination therapies.

In conclusion, (2S)-2-Amino-N-2-(dimethylamino)ethyl-3-phenylpropanamide (CAS: 744198-28-5) represents a promising molecule in the field of chemical biology and pharmaceutical research. Its diverse therapeutic potential, coupled with recent advancements in synthesis and characterization, underscores its importance in drug discovery. As research continues to unravel its mechanisms and applications, this compound is poised to make significant contributions to the treatment of various diseases, particularly in neurology and oncology.